Cas no 917774-39-1 (3-Cyclohexen-1-one, 3-hexyl-5-methyl-2-(phenylmethylene)-, (2E)-)

• Product Name: 3-Cyclohexen-1-one, 3-hexyl-5-methyl-2-(phenylmethylene)-, (2E)-
• CAS No: 917774-39-1
• MF: C₂₀H₂₆O
• MW: 282.419846057892
• CID: 784612
• PubChem ID: 71428377
• Update Time: 2025-04-19

3-Cyclohexen-1-one, 3-hexyl-5-methyl-2-(phenylmethylene)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexen-1-one, 3-hexyl-5-methyl-2-(phenylmethylene)-, (2E)-
• 2-benzylidene-3-hexyl-5-methylcyclohex-3-en-1-one
• 917774-39-1
• DTXSID50847104

• Inchi： 1S/C20H26O/c1-3-4-5-9-12-18-13-16(2)14-20(21)19(18)15-17-10-7-6-8-11-17/h6-8,10-11,13,15-16H,3-5,9,12,14H2,1-2H3
• InChI Key： BVYKIBRBIVUWPF-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C=CC=CC=2)C(=CC(C)C1)CCCCCC

Computed Properties

• Exact Mass: 282.198365449g/mol
• Monoisotopic Mass: 282.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 17.1Ų